![molecular formula C17H25ClN2O3 B1397025 4-[4-(Piperidin-4-ylmethoxy)benzoyl]morpholinehydrochloride CAS No. 1332528-87-6](/img/structure/B1397025.png)
4-[4-(Piperidin-4-ylmethoxy)benzoyl]morpholinehydrochloride
Overview
Description
4-[4-(Piperidin-4-ylmethoxy)benzoyl]morpholinehydrochloride is a useful research compound. Its molecular formula is C17H25ClN2O3 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-Acetylcholinesterase Activity
Research has shown that certain piperidine derivatives, similar in structure to 4-[4-(Piperidin-4-ylmethoxy)benzoyl]morpholinehydrochloride, are potent inhibitors of acetylcholinesterase (AChE). This enzyme is significant in the context of neurodegenerative disorders like Alzheimer's disease. Studies have found that substituting the benzamide with bulky groups and introducing an alkyl or phenyl group at the nitrogen atom of benzamide can dramatically enhance anti-AChE activity (Sugimoto et al., 1990). Further research extended these findings to rigid analogues of piperidine derivatives, indicating potent anti-AChE activity and selectivity for AChE over butyrylcholinesterase (BuChE) (Sugimoto et al., 1992).
Antioxidant and Antinociceptive Properties
Novel phenoxy acetyl carboxamides, synthesized using various acid chlorides and bases including piperidine, exhibited antioxidant and antinociceptive activities. The radical scavenging ability of these compounds, although less than standard antioxidants, and their effectiveness in neutralizing ABTS cation radicals are noteworthy. Additionally, some derivatives demonstrated significant antinociceptive activity in animal models (Manjusha et al., 2022).
H3 Receptor Antagonist Activity
A study involving 4-phenoxypiperidines, which have a core structure related to the compound , identified potent, conformationally restricted non-imidazole histamine H3 antagonists. These compounds, including 4-[4-(1-isopropyl-piperidin-4-yloxy)-benzyl]-morpholine, showed high selectivity and in vivo efficacy in promoting wakefulness at low doses (Dvorak et al., 2005).
Structure-Activity Relationships in Acetylcholinesterase Inhibition
The structure-activity relationships of acetylcholinesterase inhibitors were explored in detail, showing the significance of the piperidine and benzoyl groups in enhancing anti-AChE activity. These studies contribute to understanding how structural modifications can influence the efficacy of such inhibitors (Sugimoto et al., 1992).
Properties
IUPAC Name |
morpholin-4-yl-[4-(piperidin-4-ylmethoxy)phenyl]methanone;hydrochloride | |
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InChI |
InChI=1S/C17H24N2O3.ClH/c20-17(19-9-11-21-12-10-19)15-1-3-16(4-2-15)22-13-14-5-7-18-8-6-14;/h1-4,14,18H,5-13H2;1H | |
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InChI Key |
VROHKMQEPBLZCZ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CNCCC1COC2=CC=C(C=C2)C(=O)N3CCOCC3.Cl | |
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Molecular Formula |
C17H25ClN2O3 | |
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Molecular Weight |
340.8 g/mol | |
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